2-(1,3-benzothiazol-2-yl)-3-(2,3-dimethoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(2,3-dimethoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C18H14N2O2S/c1-21-15-8-5-6-12(17(15)22-2)10-13(11-19)18-20-14-7-3-4-9-16(14)23-18/h3-10H,1-2H3/b13-10+
• InChI Key: BMLFYWHZDUSSLK-JLHYYAGUSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C=C(C#N)C2=NC3=CC=CC=C3S2
• Isomeric SMILES: COC1=CC=CC(=C1OC)/C=C(\C#N)/C2=NC3=CC=CC=C3S2
• Molecular Formula: C18H14N2O2S
• Molecular Weight: 322.4 g/mol

Description

The compound 2-(1,3-benzothiazol-2-yl)-3-(2,3-dimethoxyphenyl)acrylonitrile is a synthetic organic compound that has been studied for its potential use in scientific research. This compound is also known as BTA-1 and has been the subject of several studies exploring its mechanism of action, biochemical and physiological effects, and potential applications in the laboratory.

Mechanism of Action

BTA-1 has been shown to bind to the voltage-gated sodium channel Nav1.2, which is involved in the generation and propagation of action potentials in neurons. By binding to this channel, BTA-1 can modulate its activity and alter the excitability of neurons.
Biochemical and Physiological Effects:
Studies have shown that BTA-1 can have a variety of effects on neuronal activity, including changes in action potential firing, synaptic transmission, and network activity. BTA-1 has also been shown to have anti-inflammatory effects and may have potential therapeutic applications in neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BTA-1 in laboratory experiments is its specificity for Nav1.2 channels, which allows for targeted modulation of neuronal activity. However, one limitation of using BTA-1 is its relatively low potency, which may require high concentrations to achieve significant effects.

Future Directions

There are several possible future directions for research on BTA-1. One area of interest is exploring its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of BTA-1 and its effects on neuronal activity. Finally, the development of more potent analogs of BTA-1 may allow for more effective modulation of Nav1.2 channels in the brain.

Synthesis Methods

The synthesis of BTA-1 involves the reaction of 2-aminobenzothiazole with 2,3-dimethoxyphenylacetonitrile in the presence of a base catalyst. The resulting compound is then purified using various methods, including recrystallization and column chromatography.

Scientific Research Applications

BTA-1 has been studied for its potential use in scientific research, particularly in the field of neuroscience. Studies have shown that BTA-1 can bind to and modulate the activity of certain ion channels in the brain, leading to changes in neuronal excitability and synaptic transmission.